Cas no 35142-04-2 (8-methoxyphenanthro[3,4-d][1,3]dioxole)

• Product name: 8-methoxyphenanthro[3,4-d][1,3]dioxole
• CAS No: 35142-04-2
• MF: C₁₆H₁₂O₃
• MW: 252.26468
• CID: 1476410
• PubChem ID: 258487

8-methoxyphenanthro[3,4-d][1,3]dioxole Chemical and Physical Properties

Names and Identifiers

• 8-methoxyphenanthro[3,4-d][1,3]dioxole
• 8-methoxynaphtho[2,1-g][1,3]benzodioxole
• NSC87409
• DTXSID80293150
• NSC-87409
• 35142-04-2

• Inchi： InChI=1S/C16H12O3/c1-17-13-4-2-3-12-11(13)7-5-10-6-8-14-16(15(10)12)19-9-18-14/h2-8H,9H2,1H3
• InChI Key： WYZHCCJSWRPBPI-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C1C=CC3=C2C4=C(C=C3)OCO4

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 27.69